2-(piperidin-3-yl)-1H-benzo[d]imidazole

• IUPAC Name: 2-piperidin-3-yl-1H-benzimidazole
• InChI: InChI=1S/C12H15N3/c1-2-6-11-10(5-1)14-12(15-11)9-4-3-7-13-8-9/h1-2,5-6,9,13H,3-4,7-8H2,(H,14,15)
• InChI Key: LQZIJJKVPOTLRE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=NC3=CC=CC=C3N2
• Molecular Formula: C12H15N3
• DSSTOX Substance ID: DTXSID10415540
• Molecular Weight: 201.27 g/mol
• CAS No.: 123771-23-3

Description

2-(piperidin-3-yl)-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Piperidine Derivatives :

  • Shevchuk et al. (2012) developed a method for preparing 3- and 4-(1H-azol-1-yl)piperidines, including benzo analogues, through arylation of azoles with bromopyridines and subsequent pyridine ring reduction (Shevchuk et al., 2012).

• Anti-Inflammatory Agents :

  • Li et al. (2015) discovered a 2-(piperidin-4-yl)-1H-benzo[d]imidazole derivative with potent anti-inflammatory activity. This compound showed inhibitory activity on NO and TNF-α production in macrophages and exhibited in vivo anti-inflammatory activity exceeding that of ibuprofen (Li et al., 2015).

• Corrosion Inhibition :

  • Yadav et al. (2016) studied benzimidazole derivatives, including a piperidine-substituted compound, as corrosion inhibitors for steel in hydrochloric acid. These compounds showed high inhibition efficiency, with the piperidine derivative exhibiting 92.9% efficiency at specific conditions (Yadav et al., 2016).

• Antimicrobial Activity :

  • Parmar et al. (2018) synthesized new compounds including 2-(furan-2-yl)-1-(piperidine-4-yl)-1H-benzo[d]imidazole derivatives. These compounds demonstrated antimicrobial activity against various bacterial and fungal species (Parmar et al., 2018).

• Antitubercular Agents :

  • Raju et al. (2020) synthesized 5-chloro-1-(piperidin-4-yl)-1H-benzo[d]imidazole-2(3H)-one derivatives showing potent antitubercular activity in screening against mycobacterium species (Raju et al., 2020).

• NMDA Receptor Ligands :

  • Wright et al. (1999) identified 4-benzyl-1-piperidinylalkynylpyrroles, pyrazoles, and imidazoles, including a 1H-imidazol-4-yl piperidine compound, as potent antagonists of the NR1A/2B subtype of the NMDA receptor, relevant to Parkinson's disease research (Wright et al., 1999).

• Anticancer Agents :

  • Tang et al. (2021) synthesized cyclic amine-bearing benzimidazole carboxamide derivatives, including a piperidin-4-yl 1H-benzo[d]imidazole compound, as potent anticancer agents. One compound exhibited significant PARP1/2 inhibitory activity and selective antineoplastic activity (Tang et al., 2021).

Mechanism of Action

Target of Action

The primary target of 2-(piperidin-3-yl)-1H-benzo[d]imidazole is the NLRP3 inflammasome , a cytosolic pattern recognition receptor . This receptor plays a fundamental role in the response to exogenous and endogenous stimuli .

Mode of Action

The compound binds to the NLRP3 inflammasome . This binding inhibits NLRP3 activation, which in turn inhibits IL-1β release in differentiated THP-1 cells . The compound’s ability to inhibit NLRP3-dependent pyroptosis has also been confirmed .

Biochemical Pathways

The inhibition of the NLRP3 inflammasome by this compound affects the downstream pathway of IL-1β release . This results in the inhibition of pyroptosis, a form of programmed cell death .

Pharmacokinetics

The compound’s ability to penetrate the central nervous system (cns) has been noted .

Result of Action

The result of the compound’s action is the inhibition of IL-1β release and pyroptosis in PMA-differentiated THP-1 cells stimulated with LPS/ATP . This suggests that the compound could have potential therapeutic applications in conditions where the NLRP3 inflammasome is implicated.

Action Environment

It is known that the compound’s activity can be modulated via manipulation of the benzimidazole n1 substituent .

Safety and Hazards

While specific safety and hazard information for “2-(piperidin-3-yl)-1H-benzo[d]imidazole” is not available, general safety measures for handling similar compounds include avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, and keeping people away from and upwind of spill/leak.

Future Directions

Piperidine and its derivatives have shown promising therapeutic values for treating incurable diseases. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that “2-(piperidin-3-yl)-1H-benzo[d]imidazole” and similar compounds may have potential future applications in medicinal chemistry.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 2-(Piperidin-3-yl)-1H-benzo[d]imidazole are not fully explored yet. Piperidine derivatives are known to interact with various enzymes, proteins, and other biomolecules

Cellular Effects

Some piperidine derivatives have been found to inhibit NLRP3-dependent pyroptosis and IL-1β release in PMA-differentiated THP-1 cells stimulated with LPS/ATP

Molecular Mechanism

It is known that some piperidine derivatives can bind to the NLRP3 inflammasome, a protein complex responsible for the activation of inflammatory responses